Cas no 898791-47-4 (8-(4-t-Butylphenyl)-8-oxooctanoic acid)

8-(4-t-Butylphenyl)-8-oxooctanoic acid is a specialized organic compound featuring a carboxyl group and a ketone-substituted aromatic moiety. Its structure, incorporating a t-butylphenyl group, enhances steric hindrance and stability, making it useful in synthetic chemistry applications such as intermediates for pharmaceuticals or advanced materials. The extended aliphatic chain provides flexibility in derivatization, while the aromatic ketone functionality offers reactivity for further modifications. This compound is particularly valuable in research settings where controlled functionalization of aromatic systems is required. Its well-defined molecular architecture ensures consistent performance in reactions, supporting precise chemical synthesis and material design. Suitable for laboratory use with proper handling precautions.
8-(4-t-Butylphenyl)-8-oxooctanoic acid structure
898791-47-4 structure
Product Name:8-(4-t-Butylphenyl)-8-oxooctanoic acid
CAS No:898791-47-4
MF:C18H26O3
MW:290.397245883942
CID:994382
PubChem ID:24727045
Update Time:2025-11-02

8-(4-t-Butylphenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

    • 8-(4-t-Butylphenyl)-8-oxooctanoic acid
    • 8-(4-tert-butylphenyl)-8-oxooctanoic acid
    • MFCD02260965
    • 8-(4-t-Butylphenyl)-8-oxooctanoicacid
    • AKOS016022747
    • DTXSID70645427
    • 898791-47-4
    • MDL: MFCD02260965
    • Inchi: 1S/C18H26O3/c1-18(2,3)15-12-10-14(11-13-15)16(19)8-6-4-5-7-9-17(20)21/h10-13H,4-9H2,1-3H3,(H,20,21)
    • InChI Key: HFMXUKCCGWBZSS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C(C)(C)C)CCCCCCC(=O)O

Computed Properties

  • Exact Mass: 290.18800
  • Monoisotopic Mass: 290.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 4.59200

8-(4-t-Butylphenyl)-8-oxooctanoic acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

8-(4-t-Butylphenyl)-8-oxooctanoic acid Pricemore >>

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Additional information on 8-(4-t-Butylphenyl)-8-oxooctanoic acid

8-(4-t-Butylphenyl)-8-oxooctanoic Acid (CAS No. 898791-47-4): A Comprehensive Overview

8-(4-t-Butylphenyl)-8-oxooctanoic acid (CAS No. 898791-47-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique molecular structure featuring a t-butylphenyl group and an oxooctanoic acid moiety, offers a wide range of applications. Its CAS number 898791-47-4 is often searched by researchers and industry professionals seeking high-purity reagents for advanced studies.

The growing interest in 8-(4-t-Butylphenyl)-8-oxooctanoic acid can be attributed to its potential role in drug development and biomaterial engineering. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity in therapeutic applications.

One of the key features of CAS 898791-47-4 is its chemical stability under various conditions, making it a reliable candidate for long-term studies. The t-butylphenyl group contributes to its lipophilic properties, which are crucial for membrane permeability in biological systems. Meanwhile, the oxooctanoic acid moiety provides a reactive site for further functionalization, enabling the creation of derivatives with tailored properties.

In the context of market dynamics, the demand for 8-(4-t-Butylphenyl)-8-oxooctanoic acid has seen a steady rise, particularly in regions with robust pharmaceutical and biotech industries. Suppliers and manufacturers are increasingly focusing on high-purity synthesis methods to meet the stringent requirements of research laboratories and industrial applications. This compound is often listed under categories such as fine chemicals and research reagents, reflecting its niche yet critical role.

From an SEO perspective, queries related to 8-(4-t-Butylphenyl)-8-oxooctanoic acid uses, CAS 898791-47-4 suppliers, and synthesis methods for oxooctanoic acid derivatives are frequently encountered. These search patterns indicate a strong interest in both the practical applications and commercial availability of this compound. Additionally, discussions around sustainable synthesis and eco-friendly chemical processes have become increasingly relevant, aligning with global trends toward green chemistry.

The safety profile of 8-(4-t-Butylphenyl)-8-oxooctanoic acid is another area of interest. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure laboratory safety. Material Safety Data Sheets (MSDS) for this compound emphasize the importance of using personal protective equipment (PPE) and working in well-ventilated areas during its use.

Looking ahead, the potential applications of CAS No. 898791-47-4 are expected to expand, particularly in personalized medicine and advanced material design. Its compatibility with nanotechnology and bioconjugation techniques opens new avenues for innovation. As research continues, the compound’s role in addressing challenges such as drug resistance and biodegradable materials will likely become more prominent.

In summary, 8-(4-t-Butylphenyl)-8-oxooctanoic acid (CAS No. 898791-47-4) represents a versatile and valuable compound in modern chemistry. Its unique properties and broad applicability make it a subject of ongoing research and commercial interest. Whether you are a researcher, manufacturer, or procurement specialist, understanding this compound’s potential can provide a competitive edge in today’s fast-evolving scientific landscape.

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